molecular formula C12H17IN2O2 B8347443 Ethyl N-(2-amino-5-iodo-3-methylbenzyl)glycinate

Ethyl N-(2-amino-5-iodo-3-methylbenzyl)glycinate

Cat. No.: B8347443
M. Wt: 348.18 g/mol
InChI Key: HGJLURDKAMFMGY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl N-(2-amino-5-iodo-3-methylbenzyl)glycinate is a useful research compound. Its molecular formula is C12H17IN2O2 and its molecular weight is 348.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H17IN2O2

Molecular Weight

348.18 g/mol

IUPAC Name

ethyl 2-[(2-amino-5-iodo-3-methylphenyl)methylamino]acetate

InChI

InChI=1S/C12H17IN2O2/c1-3-17-11(16)7-15-6-9-5-10(13)4-8(2)12(9)14/h4-5,15H,3,6-7,14H2,1-2H3

InChI Key

HGJLURDKAMFMGY-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CNCC1=C(C(=CC(=C1)I)C)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of freshly prepared ethyl glycinate (2.58 g), 2-amino-5-iodo-3-methylbenzaldehyde (4.03 g) and 3Å molecular sieves (2 g "Fluka A.G." [Trade Mark] article No. 69828) was heated with stirring under reflux in chloroform (50 cm3) for 4 hours. The cooled solution was filtered, evaporated in vacuo, and the residue taken into ethanol (30 cm3) and treated with sodium cyanoborohydride (1.43 g). After stirring for 72 hours ethanol was removed in vacuo and the residue was partitioned between chloroform (50 cm3) and aqueous ammonia (50 cm3, S.G. 0.88). The aqueous phase was further extracted with chloroform (2×100 cm3) and the combined organic extracts were dried (MgSO4) and evaporated to give the title compound as a crude oil, (2.5 g).
Quantity
2.58 g
Type
reactant
Reaction Step One
Quantity
4.03 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step Two

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